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Compound of Interest

Compound Name: 4-Acetamidobenzyl chloride

Cat. No.: B1329899

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document compiles all available technical information for 4-Acetamidobenzyl
chloride. It must be noted that detailed experimental protocols, spectroscopic data, and
specific applications in drug development for this compound are not extensively reported in
publicly accessible literature. The experimental protocols and reaction diagrams provided are
generalized and illustrative for a compound of this type.

Executive Summary

4-Acetamidobenzyl chloride, also known as N-[4-(chloromethyl)phenyl]lacetamide, is a
substituted aromatic compound.[1] Its structure, featuring a reactive benzyl chloride group and
an acetamido moiety, makes it a potentially useful intermediate in organic synthesis,
particularly for the development of more complex molecules in pharmaceutical research. This
guide provides a summary of its known physicochemical properties, safety information, and a
theoretical framework for its synthesis and reactivity.

Physicochemical Properties

The known physical and chemical properties of 4-Acetamidobenzyl chloride are summarized
below.
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Property Value Reference
CAS Number 54777-65-0 [2]
Molecular Formula CoH10CINO [2]
Molecular Weight 183.64 g/mol [2]
Melting Point 151-154 °C [2]
Appearance Solid (form not specified) [3]

Note: Information regarding boiling point, density, and solubility is not readily available in the
searched literature.

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 4-Acetamidobenzyl
chloride is not available in the cited literature, a plausible synthetic route can be
conceptualized starting from 4-acetamidobenzyl alcohol. The transformation of a benzyl alcohol
to a benzyl chloride is a standard organic transformation.

Hypothetical Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of 4-
Acetamidobenzyl chloride from a suitable precursor.
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Caption: Hypothetical synthesis of 4-Acetamidobenzyl Chloride.

Reactivity Profile

The primary reactive site of 4-Acetamidobenzyl chloride is the benzylic carbon bearing the
chlorine atom. This makes it susceptible to nucleophilic substitution reactions (Sn2 or Sn1,
depending on the conditions). The acetamido group is generally stable under these conditions
but can influence the reactivity of the aromatic ring.

The following diagram illustrates a generalized reaction of 4-Acetamidobenzyl chloride with a
nucleophile.
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Caption: Generalized nucleophilic substitution reaction.

Applications in Research and Drug Development

4-Acetamidobenzyl chloride is described as a compound used in organic synthesis and
pharmaceutical research.[1] Its bifunctional nature (an electrophilic chloromethyl group and a
hydrogen-bonding acetamido group) makes it a candidate for use as a building block in the
synthesis of more complex molecules with potential biological activity. It can be used to
introduce the 4-acetamidobenzyl moiety into various scaffolds. However, specific examples of
its use in the synthesis of known drugs or bioactive molecules are not detailed in the available
literature.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 4-
Acetamidobenzyl chloride are not available in the searched public domain. Characterization
of this compound would require obtaining this data experimentally.

Safety and Handling

4-Acetamidobenzyl chloride is classified as a hazardous substance. The available safety
information is summarized below.
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Hazard Class GHS Pictogram Hazard Statement

) ) o H314: Causes severe skin
Skin Corrosion/Irritation GHSO05
burns and eye damage.

. e H317: May cause an allergic
Skin Sensitization GHSO07 _ _
skin reaction.

. . H319: Causes serious eye
Serious Eye Damage/Irritation GHSO05 o
irritation.

Handling and Storage:

o Wear protective gloves, protective clothing, eye protection, and face protection.
e Avoid breathing dust.

» Store in a well-ventilated place. Keep container tightly closed.

¢ In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

 If on skin, wash with plenty of water.

Conclusion

4-Acetamidobenzyl chloride (CAS 54777-65-0) is a chemical intermediate with potential
applications in synthetic and medicinal chemistry. While basic physicochemical properties and
safety data are known, a comprehensive understanding of its reactivity, a full spectroscopic
profile, and specific applications would require further experimental investigation. Researchers
and drug development professionals should consider this compound as a potential building
block, but will likely need to perform full characterization and procedural development in-house.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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